Cas no 39887-48-4 (2,4-dichlorobenzoylpropylamide)

• Product Name: 2,4-dichlorobenzoylpropylamide
• CAS No: 39887-48-4
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 1511190
• PubChem ID: 221797
• Update Time: 2025-04-21

2,4-dichlorobenzoylpropylamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichlorobenzoylpropylamide
• N-Propyl-2,4-dichlorbenzamid
• N-Propyl-2,4-dichlorbenzamid;
• SR-01000369228
• 2,4-Dichloro-N-propylbenzene-1-carboximidic acid
• 39887-48-4
• NSC-6866
• cid_221797
• AKOS000670587
• STK025802
• AG-690/33943019
• CHEMBL1505129
• 2,4-dichloro-N-propylbenzamide
• SMR000528064
• MLS000736558
• SCHEMBL10789586
• 2,4-Dichloro-N-propyl-benzamide
• BDBM69474
• 2,4-bis(chloranyl)-N-propyl-benzamide
• NSC6866
• DTXSID80960431
• SR-01000369228-1

• Inchi： 1S/C10H11Cl2NO/c1-2-5-13-10(14)8-4-3-7(11)6-9(8)12/h3-4,6H,2,5H2,1H3,(H,13,14)
• InChI Key： PEPIRIVIHQBSBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCC)=O)Cl

Computed Properties

• Exact Mass: 231.02200
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 3.52410